Cas no 89752-88-5 (Benzenamine, 4-butyl-N-[(2-methoxyphenyl)methylene]-)

Benzenamine, 4-butyl-N-[(2-methoxyphenyl)methylene]- structure
89752-88-5 structure
Product Name:Benzenamine, 4-butyl-N-[(2-methoxyphenyl)methylene]-
CAS No:89752-88-5
MF:C18H21NO
MW:267.365444898605
CID:590234
PubChem ID:20568017
Update Time:2025-04-19

Benzenamine, 4-butyl-N-[(2-methoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-butyl-N-[(2-methoxyphenyl)methylene]-
    • N-(4-butylphenyl)-1-(2-methoxyphenyl)methanimine
    • (E)-N-(4-Butylphenyl)-1-(2-methoxyphenyl)methanimine
    • SCHEMBL1487480
    • DTXSID90608812
    • 89752-88-5
    • Inchi: 1S/C18H21NO/c1-3-4-7-15-10-12-17(13-11-15)19-14-16-8-5-6-9-18(16)20-2/h5-6,8-14H,3-4,7H2,1-2H3/b19-14+
    • InChI Key: FKJGUTJVQVTNSF-XMHGGMMESA-N
    • SMILES: O(C)C1C=CC=CC=1/C=N/C1C=CC(=CC=1)CCCC

Computed Properties

  • Exact Mass: 267.162314293g/mol
  • Monoisotopic Mass: 267.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 21.6Ų

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